Cas no 1431726-92-9 ((S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride)

• Product Name: (S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride
• CAS No: 1431726-92-9
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• MDL: MFCD22573642
• CID: 2950014
• PubChem ID: 131842119
• Update Time: 2025-06-08

(S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-5,6,7,8-tetrahydroquinolin-8-amine dihydrochloride
• (S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride
• (R)-5,6,7,8-Tetrahydro-quinolin-8-ylamine dihydrochloride
• (8R)-5,6,7,8-Tetrahydro-8-quinolinamine hydrochloride
• 1431726-92-9
• 5,6,7,8-Tetrahydro-8-quinolinamine hydrochloride, (8R)-
• (R)-5,6,7,8-tetrahydroquinolin-8-aminehydrochloride
• UZ823XY94E
• CS-M1733
• AKOS037649717
• CS-13487
• (8R)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride
• 8-Quinolinamine, 5,6,7,8-tetrahydro-, hydrochloride (1:1), (8R)-
• (R)-5,6,7,8-tetrahydroquinolin-8-amine hydrochloride
• (8R)-5,6,7,8-tetrahydroquinolin-8-amine;hydrochloride

• MDL： MFCD22573642
• Inchi： 1S/C9H12N2.ClH/c10-8-5-1-3-7-4-2-6-11-9(7)8;/h2,4,6,8H,1,3,5,10H2;1H/t8-;/m1./s1
• InChI Key： OTQZVPTXGGYAOV-DDWIOCJRSA-N
• SMILES： Cl.N[C@H]1C2C(=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Additional information on (S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride

Comprehensive Overview of (S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride (CAS No. 1431726-92-9)

(S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride (CAS No. 1431726-92-9) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to the tetrahydroquinoline family, a structural motif frequently explored in drug discovery due to its versatile pharmacological properties. The (S)-enantiomer configuration is particularly noteworthy, as it often exhibits enhanced biological activity compared to its (R)-counterpart. Researchers are increasingly focusing on this molecule for its potential applications in central nervous system (CNS) disorders, enzyme inhibition, and receptor modulation.

The growing interest in chiral amines like (S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride stems from their role as key intermediates in asymmetric synthesis. With the rise of precision medicine and personalized therapeutics, the demand for enantiomerically pure compounds has surged. This compound's hydrochloride salt form improves solubility and stability, making it more suitable for formulation studies. Recent publications highlight its utility in developing neuroprotective agents and GPCR-targeted drugs, aligning with current trends in neurodegenerative disease research and psychiatric medication development.

From a synthetic chemistry perspective, CAS 1431726-92-9 presents interesting challenges and opportunities. The tetrahydroquinoline scaffold offers multiple sites for functionalization, allowing medicinal chemists to explore diverse structure-activity relationships. Its amine functionality serves as an excellent handle for further derivatization, while the fused bicyclic system provides structural rigidity often desired in drug candidates. These characteristics make it valuable for fragment-based drug design and lead optimization programs, particularly in academic and industrial settings focusing on CNS drug discovery.

The analytical characterization of (S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure enantiomeric purity and confirm structural integrity, which are critical for biological studies. Recent advancements in computational chemistry have enabled better prediction of this compound's pharmacokinetic properties and target binding affinities, reducing development timelines in drug discovery projects.

In the context of current research trends, this compound has gained attention for potential applications in neuroinflammation modulation and cognitive enhancement. The scientific community is particularly interested in its possible interactions with nicotinic acetylcholine receptors and monoamine transporters, areas of intense investigation for Alzheimer's disease and Parkinson's disease therapeutics. Its structural similarity to known bioactive alkaloids makes it a promising candidate for further pharmacological evaluation.

From a commercial perspective, CAS 1431726-92-9 represents a growing segment in the fine chemicals market. Suppliers specializing in chiral building blocks have reported increasing demand for this and related compounds. The development of more efficient synthetic routes using asymmetric catalysis or biocatalytic methods could further enhance its accessibility to researchers. Quality control remains paramount, with specifications typically requiring ≥98% chemical purity and ≥99% enantiomeric excess for most research applications.

Environmental and safety considerations for handling (S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride follow standard laboratory protocols for amine compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended during manipulation. The compound's stability profile suggests compatibility with common lyophilization techniques for long-term storage, an important factor for research continuity.

Future research directions for this compound may explore its potential in combination therapies or as part of targeted drug delivery systems. The emergence of AI-driven drug discovery platforms could accelerate the identification of novel applications by analyzing its molecular properties against extensive biological target databases. Additionally, its possible utility in diagnostic agent development warrants investigation, particularly given the increasing focus on theranostic approaches in modern medicine.

In summary, (S)-5,6,7,8-Tetrahydroquinolin-8-amine hydrochloride (CAS No. 1431726-92-9) represents an important tool for contemporary medicinal chemistry research. Its unique structural features and chiral nature position it as a valuable compound for addressing current challenges in drug development, particularly in neurological and psychiatric disorders. As research methodologies continue to advance, this molecule will likely play an increasingly significant role in the discovery of next-generation therapeutics.